Cas no 2137904-63-1 (Thiazole, 5-[2-(chloromethyl)-6-fluorophenyl]-)

• Product Name: Thiazole, 5-[2-(chloromethyl)-6-fluorophenyl]-
• CAS No: 2137904-63-1
• MF: C₁₀H₇ClFNS
• MW: 227.685683488846
• CID: 5278882
• Update Time: 2025-06-09

Thiazole, 5-[2-(chloromethyl)-6-fluorophenyl]- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-[2-(chloromethyl)-6-fluorophenyl]-

• Inchi： 1S/C10H7ClFNS/c11-4-7-2-1-3-8(12)10(7)9-5-13-6-14-9/h1-3,5-6H,4H2
• InChI Key： RKKUIUQBFXEODY-UHFFFAOYSA-N
• SMILES： S1C(C2=C(F)C=CC=C2CCl)=CN=C1

Additional information on Thiazole, 5-[2-(chloromethyl)-6-fluorophenyl]-

Comprehensive Overview of Thiazole, 5-[2-(chloromethyl)-6-fluorophenyl]- (CAS No. 2137904-63-1)

The compound Thiazole, 5-[2-(chloromethyl)-6-fluorophenyl]- (CAS No. 2137904-63-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiazole ring coupled with a fluorophenyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of both chloromethyl and fluoro groups enhances its reactivity, enabling diverse chemical modifications.

In recent years, the demand for heterocyclic compounds like Thiazole, 5-[2-(chloromethyl)-6-fluorophenyl]- has surged due to their versatility in medicinal chemistry. A growing trend in AI-driven drug discovery has further amplified interest in such molecules, as computational models predict their binding affinities with high accuracy. This aligns with the broader industry focus on green chemistry and sustainable synthesis, where efficient routes for producing such intermediates are highly sought after. Users frequently search for terms like "thiazole derivatives uses" or "fluorophenyl compounds in medicine," reflecting the compound's relevance in cutting-edge research.

The synthesis of CAS No. 2137904-63-1 typically involves multi-step reactions, including halogenation and cyclization processes. Its chloromethyl group allows for further functionalization, making it a pivotal building block in constructing complex molecules. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing its purity and structure. Given its potential in targeted therapy, this compound is often discussed in forums related to cancer research and antibiotic resistance, addressing common queries like "how to synthesize thiazole-based drugs."

From an industrial perspective, Thiazole, 5-[2-(chloromethyl)-6-fluorophenyl]- is produced under stringent quality controls to meet the standards of GMP compliance. Its stability and solubility profiles are critical for formulation scientists, especially when designing oral bioavailability studies. The compound's role in preclinical trials is another hot topic, with many researchers investigating its pharmacokinetics and toxicity. Searches for "thiazole safety data" or "fluorophenyl metabolites" highlight the need for transparent, data-driven insights into its applications.

Looking ahead, the integration of machine learning in chemical synthesis could revolutionize how derivatives of CAS No. 2137904-63-1 are optimized. As the scientific community prioritizes structure-activity relationships (SAR), this compound's modular design offers a promising scaffold for innovation. Whether in personalized medicine or crop protection, its adaptability ensures it remains a focal point in interdisciplinary studies. For those exploring "emerging thiazole applications" or "fluorophenyl synthesis challenges," this compound exemplifies the intersection of tradition and modernity in chemical research.